Cas no 31350-27-3 (1,4-Di-2-furoyl-piperazine)

• Product Name: 1,4-Di-2-furoyl-piperazine
• CAS No: 31350-27-3
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• MDL: MFCD00428410
• CID: 322940
• PubChem ID: 336735
• Update Time: 2025-06-28

1,4-Di-2-furoyl-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1,4-bis(2-furanylcarbonyl)- (9CI)
• [4-(furan-2-carbonyl)piperazin-1-yl]-(furan-2-yl)methanone
• [4-(FURAN-2-CARBONYL)-PIPERAZIN-1-YL]-FURAN-2-YL-METHANONE
• 1,4-Bis-(2-furoyl)piperazine
• 2-furyl[4-(2-furylcarbonyl)piperazino]methanone
• Piperazine-1,4-diylbis(2-furylmethanone)
• NSC 351869
• HMS1647P07
• MLS003171105
• SB61720
• SR-01000595229-2
• Z32327615
• Oprea1_178375
• Piperazine, 1,4-bis(2-furanylcarbonyl)-
• SR-01000595229
• 1,4-Di(2-furoyl)piperazine
• SMR001354185
• EN300-6499035
• 1,4-Di(2-furoyl)piperazine #
• CS-0216954
• Q27275863
• TERAZOSIN HYDROCHLORIDE DIHYDRATE IMPURITY M [EP IMPURITY]
• SCHEMBL16026437
• NSC351869
• AKOS000301017
• 1,4-Di-2-furoyl-piperazine
• CWO0S28C9J
• 31350-27-3
• Terazosin hydrochloride dihydrate specified impurity M [EP]
• Oprea1_157686
• CHEMBL4897830
• UNII-CWO0S28C9J
• VS-00481
• EU-0032978
• CCG-52352
• NSC-351869
• SR-01000595229-1
• PRAZOSIN HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• piperazine-1,4-diylbis(furan-2-ylmethanone)
• UPBRPYUDDNJOLW-UHFFFAOYSA-N
• MFCD00428410
• A899592
• DTXSID10185276
• 1,4-Bis(furan-2-ylcarbonyl)piperazine
• 1,4-bis(furan-2-carbonyl)piperazine

• MDL： MFCD00428410
• Inchi： 1S/C14H14N2O4/c17-13(11-3-1-9-19-11)15-5-7-16(8-6-15)14(18)12-4-2-10-20-12/h1-4,9-10H,5-8H2
• InChI Key： UPBRPYUDDNJOLW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 274.09542
• Monoisotopic Mass: 274.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.317±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-126 ºC
• Boiling Point: 463.6°Cat760mmHg
• Flash Point: 234.2°C
• Refractive Index: 1.581
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 66.9

1,4-Di-2-furoyl-piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 1,4-Di-2-furoyl-piperazine

Professional Introduction to 1,4-Di-2-furoyl-piperazine (CAS No: 31350-27-3)

1,4-Di-2-furoyl-piperazine, identified by the chemical abstracts service number 31350-27-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a piperazine core substituted with two furfuryl groups at the 1 and 4 positions, which endows it with unique electronic and steric properties that make it a valuable scaffold for designing novel bioactive molecules.

The synthesis of 1,4-di-2-furoyl-piperazine typically involves the condensation of furfural derivatives with piperazine under controlled conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic methodologies, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, have been explored to enhance the efficiency of the synthesis process. These approaches not only improve the scalability of production but also minimize unwanted byproducts, ensuring a higher quality of the compound for subsequent applications.

In recent years, 1,4-di-2-furoyl-piperazine has been investigated for its pharmacological potential in various therapeutic areas. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may exhibit similar pharmacological effects. Preliminary in vitro studies have demonstrated that this compound can interact with specific biological targets, making it a promising candidate for further exploration in drug development.

One of the most intriguing aspects of 1,4-di-2-furoyl-piperazine is its ability to serve as a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to append additional functional groups, creating libraries of derivatives with tailored properties. These derivatives have been screened for their biological activity, revealing several compounds with potent effects on target enzymes and receptors. Such findings underscore the importance of 1,4-di-2-furoyl-piperazine as a building block in medicinal chemistry.

The role of computational chemistry in studying 1,4-di-2-furoyl-piperazine has also become increasingly prominent. Molecular modeling techniques have been employed to predict the binding affinity and interaction modes of this compound with biological targets. These predictions have guided experimental efforts, allowing researchers to design more effective synthetic routes and optimize lead compounds for drug development. The integration of experimental data with computational insights has significantly accelerated the discovery process in pharmaceutical research.

Recent advancements in high-throughput screening (HTS) have further highlighted the potential of 1,4-di-2-furoyl-piperazine as a starting point for drug discovery. HTS platforms enable the rapid evaluation of large libraries of compounds for their biological activity against various disease targets. By incorporating 1,4-di-2-furoyl-piperazine and its derivatives into these screens, researchers have identified several hits with promising therapeutic properties. These hits have then been optimized through structure-activity relationship (SAR) studies to improve their efficacy and selectivity.

The pharmacokinetic properties of 1,4-di-2-furoyl-piperazine are also critical considerations in its development as a drug candidate. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential for clinical use. Understanding these properties helps in predicting how the compound will behave in vivo and informs decisions about dosing regimens and formulation strategies.

Future research directions for 1,4-di-2-furoyl-piperazine include exploring its role in modulating neural pathways associated with neurological disorders. Preliminary evidence suggests that this compound may interact with neurotransmitter systems relevant to conditions such as depression and anxiety. Further investigation into its mechanism of action could pave the way for new therapeutic interventions.

The development of novel synthetic methodologies remains an important area of focus for researchers working with 1,4-di-2-furoyl-piperazine. Innovations in green chemistry principles have led to more sustainable approaches for producing this compound, reducing waste and energy consumption during synthesis. Such advancements align with broader efforts to promote environmentally responsible practices in pharmaceutical manufacturing.

In conclusion,1,4-Di-2-furoyl-piperazine (CAS No: 31350-27-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable scaffold for designing bioactive molecules, while its reactivity allows for diverse derivatization strategies. Ongoing studies continue to uncover new applications for this compound across various therapeutic areas, underscoring its importance as a tool in modern medicinal chemistry.